Cas no 101237-18-7 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-)

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl- structure
101237-18-7 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-
CAS No:101237-18-7
MF:C9H8N4O3
MW:220.184821128845
CID:1128375
PubChem ID:13452094
Update Time:2025-04-20

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-
    • 4-nitro-N-prop-2-enyl-2,1,3-benzoxadiazol-7-amine
    • 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propen-1-yl-
    • 7-Nitro-N-(prop-2-en-1-yl)-2,1,3-benzoxadiazol-4-amine
    • DTXSID80541244
    • 101237-18-7
    • AKOS008923671
    • Inchi: 1S/C9H8N4O3/c1-2-5-10-6-3-4-7(13(14)15)9-8(6)11-16-12-9/h2-4,10H,1,5H2
    • InChI Key: VLSDZFFOEZOBQD-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)NCC=C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 220.05974
  • Monoisotopic Mass: 220.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • PSA: 94.09
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